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Compound of Interest

Compound Name: L-Glutamine

Cat. No.: B1678982 Get Quote

Immediate Safety and Logistical Information

L-Glutamine is generally not classified as a hazardous substance according to Regulation

(EC) No. 1272/2008 and GHS classifications.[1][2] However, adherence to standard laboratory

chemical waste management protocols is essential to ensure safety and regulatory compliance.

[3] This guide provides a procedural framework for the proper disposal of L-Glutamine in a

research or drug development setting.

Personal Protective Equipment (PPE) During Handling
and Disposal
While L-Glutamine is not considered hazardous, standard laboratory safety practices should

always be observed.[3]

Eye Protection: Wear chemical safety goggles or other appropriate protective eyeglasses.[3]

Hand Protection: Standard laboratory gloves are recommended to prevent skin contact.[3]

Body Protection: A lab coat should be worn.[3]

Respiratory Protection: Under normal conditions of use with adequate ventilation, respiratory

protection is not typically required.[3][4]
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The primary protocol for L-Glutamine disposal involves administrative and logistical

procedures for segregation, labeling, and transfer to an authorized facility.

Step 1: Initial Assessment

Confirm if the L-Glutamine waste is mixed with any hazardous materials.[3] If it is, the entire

mixture must be treated as hazardous waste in accordance with the nature of the other

substances.[3]

Step 2: Waste Segregation and Containment

Solid L-Glutamine:

Carefully sweep or shovel the material to avoid creating dust.[3][5]

Place the solid waste into a clean, dry, and sealable container.[3] It is best practice to use

the original container if possible.[6]

L-Glutamine Solutions:

Pour the liquid into a designated, sealable container for non-hazardous aqueous waste.

Contaminated Materials:

Collect any items contaminated with L-Glutamine (e.g., gloves, weigh boats, pipette tips)

in a designated, sealed waste container.[7]

Step 3: Labeling

Clearly label the waste container with the full chemical name, "L-Glutamine," and specify if it

is a solution, including the concentration.[6]

Include any other information required by your institution, such as the quantity and date of

disposal.[3][6] Accurate labeling is critical for proper waste management.[3]

Step 4: Storage

Store the sealed waste container in a designated area for non-hazardous laboratory waste.
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Ensure it is stored away from incompatible materials, such as strong oxidizers.[2]

Step 5: Final Disposal

Disposal must be in accordance with all applicable federal, state, and local regulations.[6][8]

Do not dispose of L-Glutamine down the drain or into the sanitary sewer unless specifically

authorized by your institution's Environmental Health and Safety (EHS) office.[1][6][9]

Engage a licensed chemical waste disposal company for the final disposal of surplus or non-

recyclable L-Glutamine.[5][6] Contact your institution's EHS office for a list of approved

vendors.[6]

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[6][8]

They should be taken to an approved waste handling site for recycling or disposal.[4]

Quantitative Data Summary
While L-Glutamine is considered non-hazardous, the following data is relevant to its handling

and storage.

Property Value Source

Molecular Formula C₅H₁₀N₂O₃ [2]

Molecular Weight ~146.14 g/mol [7]

Appearance White crystalline powder [2][7]

Melting Point 185 °C (decomposes) [3][7]

Solubility in Water 41,300 mg/L (at 25 °C) [7]

Storage Cool, dry place [2][7]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of L-
Glutamine.
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Caption: Disposal decision workflow for L-Glutamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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